Cas no 2094505-98-1 (1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one)
2094505-98-1 structure
Product Name:1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one
CAS No:2094505-98-1
MF:C12H18N4O2
MW:250.296922206879
CID:5409328
PubChem ID:126814840
Update Time:2023-08-26
1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
-
- Z2867513096
- AKOS033849883
- 1-{2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}prop-2-en-1-one
- 1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]prop-2-en-1-one
- 2094505-98-1
- EN300-6669991
- 1-{2-[(dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}prop-2-en-1-one
- 1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one
-
- Inchi: 1S/C12H18N4O2/c1-4-12(17)15-5-6-18-11(7-15)8-16-10(3)13-9(2)14-16/h4,11H,1,5-8H2,2-3H3
- InChI Key: COVUAZPASMLUHV-UHFFFAOYSA-N
- SMILES: C(N1CCOC(CN2C(C)=NC(C)=N2)C1)(=O)C=C
Computed Properties
- Exact Mass: 250.14297583g/mol
- Monoisotopic Mass: 250.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 508.6±60.0 °C(Predicted)
- pka: 3.77±0.50(Predicted)
1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6669991-0.05g |
1-{2-[(dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}prop-2-en-1-one |
2094505-98-1 | 95.0% | 0.05g |
$246.0 | 2025-03-13 |
1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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